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Compound of Interest

Compound Name: Boc-Pip-OH

Cat. No.: B558230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Boc-4-hydroxypiperidine (Boc-Pip-
OH), a key building block in the synthesis of neurologically active agents and other

pharmaceutical compounds.[1] This document outlines the critical safety information, handling

protocols, and relevant experimental applications to ensure its safe and effective use in a

laboratory setting.

Compound Identification and Properties
Boc-Pip-OH, also known as N-(tert-Butoxycarbonyl)-4-hydroxypiperidine, is a 4-

hydroxypiperidine derivative protected with a tert-butoxycarbonyl (Boc) group.[2][3] This

protecting group strategy is common in organic synthesis, particularly in peptide synthesis and

the construction of complex molecular architectures.

Table 1: Chemical and Physical Properties of Boc-Pip-OH
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Property Value Reference

CAS Number 109384-19-2 [2][3]

Molecular Formula C10H19NO3 [3]

Molecular Weight 201.26 g/mol [4]

Appearance White to off-white solid/powder [1][3]

Melting Point 61-65 °C [5]

Boiling Point 292.3±33.0 °C (Predicted) [5]

Density ~1.08 g/cm³ [4]

Solubility

Soluble in organic solvents like

dichloromethane and

chloroform.

[4]

Stability

Stable under normal

conditions. Sensitive to strong

acids and bases.

[4]

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Boc-Pip-OH is classified as a hazardous substance.[2] It is crucial to understand

and mitigate these risks in a laboratory environment.

Table 2: GHS Hazard Classification for Boc-Pip-OH

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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The signal word for Boc-Pip-OH is "Warning".[2]

Safe Handling and Storage Protocols
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is necessary when handling

Boc-Pip-OH.

Personal Protective Equipment (PPE) for Handling Boc-Pip-OH

Handling Boc-Pip-OH

Eye Protection:
Safety glasses with side-shields (EN166) or goggles.

Always required

Hand Protection:
Wear appropriate protective gloves (e.g., nitrile rubber).

Always required

Body Protection:
Wear appropriate protective clothing to prevent skin exposure.

Always required

Respiratory Protection:
Use a NIOSH/MSHA approved respirator if dust is generated.

If dust is formed Safe Handling Achieved

If no dust is formed

Click to download full resolution via product page

Caption: Required PPE for handling Boc-Pip-OH.

Engineering Controls
To minimize exposure, work should be conducted in a well-ventilated area.[2][6] Local exhaust

ventilation should be used where solids are handled as powders to control airborne levels.[7]

Ensure that eyewash stations and safety showers are readily accessible and in close proximity

to the workstation.[2][3]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[2][7]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[2]

When handling, do not eat, drink, or smoke.[7]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2][6]

Keep the container tightly closed to prevent moisture absorption and degradation.[2][4]

Store locked up.[2][8]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[2][4][6]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency First Aid for Boc-Pip-OH Exposure

Exposure Occurs

Inhalation:
Remove to fresh air. If not breathing, give artificial respiration. Get medical attention.

Skin Contact:
Wash off immediately with soap and plenty of water while removing all contaminated clothing. Get medical attention.

Eye Contact:
Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

Ingestion:
Clean mouth with water. Get medical attention.

Click to download full resolution via product page

Caption: First aid measures for Boc-Pip-OH exposure.

For spills, avoid dust formation.[2] Sweep up the material and place it into a suitable, labeled

container for disposal.[2][6] Do not allow the product to enter drains.[6]
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][3] Do not empty into drains.[2]

Experimental Protocols and Applications
Boc-Pip-OH is a versatile building block in organic synthesis. A common application is its use

in the Mitsunobu reaction to synthesize N-heterocyclic alkyl ethers. The following provides a

generalized protocol for such a reaction.

It is imperative to adapt this protocol to the specific requirements of the substrate and to

conduct a thorough risk assessment before commencing any new experimental work.

General Protocol for Mitsunobu Reaction using Boc-Pip-
OH
This protocol outlines the key steps for the etherification of a generic alcohol (ROH) with Boc-
Pip-OH under Mitsunobu conditions.

Materials:

Boc-Pip-OH

Alcohol (ROH)

Triphenylphosphine (PPh3)

Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Inert gas (e.g., Nitrogen, Argon)

Procedure:

Preparation: Under an inert atmosphere, dissolve Boc-Pip-OH, the desired alcohol (ROH),

and triphenylphosphine in an appropriate volume of anhydrous solvent in a flame-dried flask.
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Cooling: Cool the reaction mixture to 0 °C in an ice bath.

Reagent Addition: Slowly add DIAD or DEAD dropwise to the stirred solution. The reaction is

often accompanied by a color change.

Reaction: Allow the reaction to warm to room temperature and stir for the appropriate time

(typically monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS)).

Work-up: Quench the reaction with water and extract the product with a suitable organic

solvent. The organic layers are combined, washed with brine, dried over a drying agent (e.g.,

Na2SO4 or MgSO4), filtered, and concentrated under reduced pressure.

Purification: The crude product is then purified by column chromatography to yield the

desired N-Boc protected ether.
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Generalized Mitsunobu Reaction Workflow

Combine Reactants:
Boc-Pip-OH, ROH, PPh3 in anhydrous solvent

Cool to 0 °C

Slowly add DIAD/DEAD

Stir at room temperature
(Monitor by TLC/LC-MS)

Aqueous work-up and extraction

Purify by column chromatography

Desired N-Boc protected ether

Click to download full resolution via product page

Caption: Workflow for a Mitsunobu reaction.

This technical guide is intended to provide comprehensive safety and handling information for

Boc-Pip-OH. It is the responsibility of the user to be fully aware of the hazards and to use this
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chemical in a safe manner. Always consult the most up-to-date Safety Data Sheet (SDS) from

your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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